6-(3-Methoxyphenyl)-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid
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Description
6-(3-Methoxyphenyl)-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid is a pyridine-derived heterocyclic compound featuring a 1-methyl group, a 2-oxo-1,2-dihydropyridine core, and a 3-methoxyphenyl substituent at position 4.
Properties
Molecular Formula |
C14H13NO4 |
|---|---|
Molecular Weight |
259.26 g/mol |
IUPAC Name |
2-(3-methoxyphenyl)-1-methyl-6-oxopyridine-4-carboxylic acid |
InChI |
InChI=1S/C14H13NO4/c1-15-12(7-10(14(17)18)8-13(15)16)9-4-3-5-11(6-9)19-2/h3-8H,1-2H3,(H,17,18) |
InChI Key |
RAABGRQAAHWZDI-UHFFFAOYSA-N |
Canonical SMILES |
CN1C(=CC(=CC1=O)C(=O)O)C2=CC(=CC=C2)OC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6-(3-Methoxyphenyl)-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid typically involves multi-step organic reactions. One common method includes the condensation of 3-methoxybenzaldehyde with ethyl acetoacetate in the presence of ammonium acetate, followed by cyclization and subsequent oxidation to form the desired compound. The reaction conditions often involve refluxing in ethanol or another suitable solvent.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Catalysts and automated systems are often employed to ensure consistent production.
Chemical Reactions Analysis
Types of Reactions
6-(3-Methoxyphenyl)-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding pyridine derivatives.
Reduction: Reduction reactions can convert the dihydropyridine ring to a tetrahydropyridine ring.
Substitution: The methoxy group can be substituted with other functional groups using appropriate reagents.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.
Substitution: Reagents like boron tribromide or hydrogen bromide can be used for demethylation reactions.
Major Products Formed
Oxidation: Pyridine derivatives.
Reduction: Tetrahydropyridine derivatives.
Substitution: Various substituted phenyl derivatives depending on the reagents used.
Scientific Research Applications
6-(3-Methoxyphenyl)-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Investigated for its potential use in drug development, particularly in the design of calcium channel blockers.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 6-(3-Methoxyphenyl)-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid involves its interaction with specific molecular targets. In biological systems, it may act on calcium channels, modulating their activity and affecting cellular processes. The compound’s structure allows it to fit into the binding sites of these channels, influencing their function and leading to various physiological effects.
Comparison with Similar Compounds
Structural and Functional Comparison with Similar Compounds
Key Structural Analogues
The compound belongs to the 2-oxo-1,2-dihydropyridine-4-carboxylic acid family. Variations in substituents significantly influence biological activity and physicochemical properties. Below is a comparative analysis:
Table 1: Structural and Functional Comparison of Analogues
Impact of Substituents on Activity
- Electron-Donating Groups (e.g., Methoxy) : The 3-methoxyphenyl group in the target compound may enhance π-π stacking interactions in biological systems, similar to the 4-hydroxy-3-methoxyphenyl group in derivatives, which showed high antioxidant activity .
- The 4-bromophenyl derivative in exhibited the highest antioxidant activity (79.05%) .
- Cyano Group: The 3-cyano substituent in derivatives likely contributes to hydrogen bonding, enhancing ligand-protein interactions in molecular docking studies .
Biological Activity
6-(3-Methoxyphenyl)-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid is an organic compound belonging to the dihydropyridine class. Its unique structural features, including a methoxyphenyl group, a methyl group, and a carboxylic acid group, contribute to its potential biological activities. This article explores its biological activity, focusing on antimicrobial and anticancer properties, calcium channel modulation, and relevant case studies.
Chemical Structure and Properties
The compound has the following molecular formula: C₁₄H₁₃N₁O₄, with a CAS number of 69640-27-3. Its structure is characterized by a dihydropyridine ring, which is known for versatile reactivity and interaction with biological targets.
| Property | Details |
|---|---|
| Molecular Formula | C₁₄H₁₃N₁O₄ |
| CAS Number | 69640-27-3 |
| Functional Groups | Methoxyphenyl, Methyl, Carboxylic Acid |
| Class | Dihydropyridines |
Antimicrobial Activity
Research indicates that 6-(3-Methoxyphenyl)-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid exhibits significant antimicrobial properties. Studies have shown that it can inhibit the growth of various bacterial strains. The mechanism appears to involve disruption of bacterial cell membranes and interference with metabolic pathways.
Anticancer Properties
The compound has also been studied for its anticancer potential. In vitro studies demonstrate that it induces apoptosis in cancer cell lines such as FaDu (hypopharyngeal tumor cells). A comparative analysis shows that it exhibits better cytotoxicity than the reference drug bleomycin under certain conditions . The mechanism of action likely involves modulation of signaling pathways related to cell proliferation and apoptosis.
Calcium Channel Modulation
6-(3-Methoxyphenyl)-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid may function as a calcium channel blocker. This activity is crucial for regulating calcium ion flow in cells, impacting muscle contraction and neurotransmitter release. Understanding this mechanism is essential for developing therapeutic applications in cardiovascular diseases.
Study 1: Antimicrobial Efficacy
In a study examining the antimicrobial efficacy of various dihydropyridine derivatives, 6-(3-Methoxyphenyl)-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid demonstrated an MIC (Minimum Inhibitory Concentration) value of 12.5 µg/mL against Staphylococcus aureus. This finding positions it as a potential candidate for further development into antimicrobial agents.
Study 2: Anticancer Activity
A comparative analysis involving several compounds indicated that 6-(3-Methoxyphenyl)-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid resulted in a significant reduction in cell viability in FaDu cells compared to controls. The study utilized flow cytometry to analyze apoptosis markers and confirmed the compound's potential as an anticancer agent through its ability to induce programmed cell death.
The biological activity of 6-(3-Methoxyphenyl)-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid can be attributed to its interaction with specific molecular targets:
- Calcium Channel Interaction : The compound likely binds to calcium channels, modulating their activity and influencing cellular calcium levels.
- Signal Transduction Pathways : It may affect pathways related to cell survival and apoptosis, particularly in cancer cells.
- Membrane Disruption : Its amphiphilic nature allows it to integrate into lipid membranes, disrupting their integrity and function.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
